2-[(2-chloro-6-fluorobenzyl)sulfanyl]-4,5-diisobutyl-1-propyl-1H-imidazole

• IUPAC Name: 2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-4,5-bis(2-methylpropyl)-1-propylimidazole
• InChI: InChI=1S/C21H30ClFN2S/c1-6-10-25-20(12-15(4)5)19(11-14(2)3)24-21(25)26-13-16-17(22)8-7-9-18(16)23/h7-9,14-15H,6,10-13H2,1-5H3
• InChI Key: FRZMVFZSGGMZBD-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=C(N=C1SCC2=C(C=CC=C2Cl)F)CC(C)C)CC(C)C
• Molecular Formula: C21H30ClFN2S
• Molecular Weight: 397.0 g/mol

Description

2-[(2-chloro-6-fluorobenzyl)sulfanyl]-4,5-diisobutyl-1-propyl-1H-imidazole, also known as CFDIBP, is an imidazole derivative that has been studied for its potential use in a variety of scientific research applications. This compound has been found to have a wide range of biochemical and physiological effects, as well as advantages and limitations for lab experiments.

Scientific Research Applications

Radioligand Synthesis for PET Studies

The compound is utilized in the synthesis of potential radioligands for imaging histamine H3 receptors. This application is crucial in clinical PET studies to explore neurological functions and disorders (Iwata et al., 2000).

Synthesis of Benzimidazole Derivatives

It's involved in the synthesis of benzimidazole derivatives, such as 1-(4-Fluorobenzyl)-2-chloro-1H-benzo[d]imidazole. These compounds are significant in various chemical processes and potential pharmacological applications (Huang Jin-qing, 2009).

Unusual Synthesis Mechanisms

Its derivatives have been observed in unusual synthesis mechanisms, providing insights into alternative chemical pathways and potential for novel compound creation (Jha, 2005).

Tetrasubstituted Imidazoles Synthesis

The compound's derivatives are used in the synthesis of tetrasubstituted imidazoles, which have diverse applications, ranging from materials science to pharmaceuticals (Tavakoli et al., 2012).

Gastric H+/K+-ATPase Inhibition

Substituted imidazole derivatives have been investigated as potential inhibitors of gastric H+/K(+)-ATPase, which is vital in understanding and treating various gastrointestinal disorders (Yamada et al., 1996).

Crystal Structure Analysis

The compound and its derivatives are essential in crystal structure analysis, contributing to a deeper understanding of molecular structures and interactions, which is crucial in material science and drug design (Banu et al., 2014).